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Introduction

Pipecuronium bromide is a long-acting, non-depolarizing neuromuscular blocking agent of the
aminosteroid class.[1] It is utilized in clinical settings, primarily during general anesthesia, to
induce skeletal muscle relaxation, facilitating endotracheal intubation and optimizing surgical
conditions.[1][2] Its mechanism of action involves the competitive antagonism of acetylcholine
at the nicotinic receptors located at the neuromuscular junction.[1][2] This technical guide
provides a comprehensive overview of the chemical structure and physicochemical properties
of pipecuronium bromide, along with detailed experimental protocols for its analysis and a
visualization of its mechanism of action.

Chemical Structure

Pipecuronium bromide is a bisquaternary aminosteroid derivative.[3] The chemical structure
features a rigid androstane steroid nucleus with two quaternary ammonium groups, which are
crucial for its neuromuscular blocking activity.

IUPAC Name: [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-2,16-bis(4,4-
dimethylpiperazin-4-ium-1-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-
tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate dibromide[4]

Chemical Formula: C3ssHe2Br2N4Oa[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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